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Compound of Interest

Compound Name: (4-Methylpyridazin-3-yl)methanol
Cat. No.: B11776448
Get Quote

Executive Summary & Immediate Action Card

(4-Methylpyridazin-3-yl)methanol (Structure: Pyridazine ring substituted with a methyl group
at position 4 and a hydroxymethyl group at position 3) is a nitrogen-containing heterocyclic
building block used primarily in pharmaceutical synthesis. Like many low-molecular-weight
pyridazines, it should be treated as a hazardous organic chemical.

Critical Safety Directive: Do NOT dispose of this compound down the drain. It requires high-
temperature incineration due to its nitrogen content and potential for aquatic toxicity.
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Scenario Immediate Action

Absorb with inert material (vermiculite/sand).
Small Spill (<5 g/mL) Place in a sealed jar labeled "Hazardous Waste
- Solid/Debris."

Evacuate area. Wear nitrile gloves, lab coat,
Large Spill and safety goggles. Use a HEPA-filtered

vacuum or wet-sweep to avoid dust generation.

) Wash immediately with soap and water for 15
Skin Contact )
minutes.[1]

Rinse cautiously with water for 15 minutes.[1][2]

Eye Contact
[3] Remove contact lenses.[1][2][3][4]

Chemical Profile & Hazard Assessment

To ensure safe disposal, you must understand the chemical nature of the waste. While specific
SDS data for this exact isomer may be limited in public databases, its properties are consistent
with the pyridazinylmethanol class (e.g., CAS 1956324-99-4 analogs).

Chemical Class: Heterocyclic Primary Alcohol.

Physical State: Typically a Solid (white to off-white powder) at room temperature.

Molecular Formula: CsHsN20

Acidity/Basicity: Weakly basic due to pyridazine nitrogens; can form salts with strong acids.

Reactivity: Incompatible with strong oxidizing agents and acid chlorides.
Hazard Classification (GHS-Analogous):

o Warning: Skin Irritation (Category 2)[4]

e Warning: Eye Irritation (Category 2A)

e Warning: Specific Target Organ Toxicity - Single Exposure (Respiratory Irritation)[2]
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Pre-Disposal Segregation & Handling

Proper segregation prevents dangerous reactions in the waste stream.

Segregation Rules

 [solate from Oxidizers: Do not mix with peroxides, nitrates, or permanganates. The
pyridazine ring is susceptible to oxidation, which can be exothermic.

o Keep Separate from Halogenated Waste: Unless dissolved in a halogenated solvent (e.g.,
DCM), keep this compound in the Non-Halogenated Organic stream to reduce disposal
costs.

e Solid vs. Liquid: Segregate pure solid compound from solution waste.

Container Selection
o Solids: High-Density Polyethylene (HDPE) wide-mouth jars.

 Liquids (Solutions): Glass or HDPE bottles with vented caps if gas evolution is suspected
(rare for this compound).

Disposal Protocols (Step-by-Step)
Protocol A: Solid Waste (Pure Compound)

Use this for expired shelf stock or surplus solid reagent.

o Labeling: Attach a hazardous waste tag. Clearly write:
o Chemical Name: (4-Methylpyridazin-3-yl)methanol[5][6]
o Hazards: Irritant, Toxic (assume toxic if LD50 is unknown).

o Packaging: Transfer the solid into a clear, sealable bag or original container. Place this
secondary container into the Solid Organic Waste drum.

» Disposal Path:Incineration. The high nitrogen content requires thermal destruction to prevent
release of NOx gases.
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Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Use this for reaction byproducts or dissolved compound.

o Characterize Solvent: Determine if the primary solvent is Halogenated (DCM, Chloroform) or
Non-Halogenated (Methanol, Ethyl Acetate, DMSO).

o Collection: Pour into the appropriate solvent waste carboy.

o Note: If the solution is acidic (from workup), neutralize to pH 6—8 before adding to organic
waste drums to prevent drum corrosion or gas generation.

» Disposal Path:Fuel Blending (for high BTU non-halogenated solvents) or Incineration (for

halogenated/toxic mixtures).

Protocol C: Contaminated Sharps & Debris

o Glassware/Needles: Dispose of in a rigid, puncture-resistant sharps container.

o Gloves/Wipes: Place in a yellow or red "Biohazard/Chemically Contaminated” bag depending
on facility protocols for cytotoxic agents (treat as potentially cytotoxic until proven otherwise).

Visual Workflow: Waste Decision Tree
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Waste Generation:
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(High Temp Incineration) (Fuel Blending/Incineration)

Click to download full resolution via product page

Figure 1: Decision tree for segregating (4-Methylpyridazin-3-yl)methanol waste streams.

Regulatory Compliance (RCRA & EPA)

For US-based laboratories, strict adherence to RCRA (Resource Conservation and Recovery
Act) is mandatory.
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Parameter Classification Code/Note

) This specific isomer is not P-
Waste Code Not Listed (P/U) ]
or U-listed.

Classify as "Hazardous Waste"
Characteristic Toxic / Irritant based on toxicity
characteristic.

Typically not regulated as
o dangerous goods unless in
DOT Shipping Not Regulated i ]
solution with flammable

solvents.

Preferred method for nitrogen
Destruction Incineration heterocycles to ensure

complete ring destruction.

Documentation Requirement: Always maintain a Waste Manifest tracking the volume
generated. If synthesizing this compound (R&D exemption), ensure the container is labeled
"Caution: For Research Use Only - Toxicity Not Fully Determined."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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